Cas no 113780-05-5 (1,7-Methano-3H-oxazolo[3,4-a]pyridine(9CI))

• Product Name: 1,7-Methano-3H-oxazolo[3,4-a]pyridine(9CI)
• CAS No: 113780-05-5
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 130279
• PubChem ID: 45087571
• Update Time: 2025-04-19

1,7-Methano-3H-oxazolo[3,4-a]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,7-Methano-3H-oxazolo[3,4-a]pyridine(9CI)
• DTXSID30666133
• 3H-1,7-Methano[1,3]oxazolo[3,4-a]pyridine
• 113780-05-5

• Inchi： 1S/C8H7NO/c1-2-9-5-10-8-4-6(1)3-7(8)9/h1-3H,4-5H2
• InChI Key： FKZFZHRXIBKSGV-UHFFFAOYSA-N
• SMILES： O1CN2C=CC3=CC2=C1C3

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• XLogP3: 1

Experimental Properties

• PSA: 12.47